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Compound of Interest

Compound Name: 3,5-Dibromopyridine

Cat. No.: B018299

An In-depth Technical Guide to the Physicochemical Properties of 3,5-Dibromopyridine

Introduction

3,5-Dibromopyridine is a halogenated aromatic heterocycle essential in various domains of
chemical synthesis. It serves as a versatile building block in the development of
pharmaceuticals, agrochemicals, and advanced materials.[1] A thorough understanding of its
fundamental physicochemical properties, such as melting and boiling points, is critical for its
application in research and development. This guide provides a detailed overview of these
properties, the experimental methods for their determination, and a logical workflow for these
procedures.

Core Physicochemical Data

The melting and boiling points of 3,5-Dibromopyridine are key indicators of its purity and are
fundamental parameters for its handling and use in synthetic protocols. These values are
summarized below.
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Property Value References
Melting Point 110-115°C [1]

111.0 to 114.0 °C [2]

107.0-114.0 °C [3][4]

112 °C [5]

Boiling Point 222 °C [2][5]

Experimental Protocols

Accurate determination of melting and boiling points is crucial for compound identification and
purity assessment.[6][7] The following sections detail the standard laboratory procedures for
measuring these properties.

Melting Point Determination (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound.[8] Pure crystalline solids typically exhibit a sharp melting point
range of 0.5-1.0°C, whereas impurities can lead to a depressed and broader melting range.[6]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp, Thiele tube, or digital instrument)[6]
o Glass capillary tubes (one end sealed)[9]

e Thermometer

e Mortar and pestle

Procedure:

o Sample Preparation: Ensure the 3,5-Dibromopyridine sample is completely dry and finely
powdered to allow for uniform packing and heat transfer.[8]
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o Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample.
Invert the tube and tap it gently on a hard surface to cause the solid to fall to the closed end.
Repeat until the packed sample is approximately 1-2 mm high.[10]

o Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus.[9]

e Heating:

o For a preliminary, rapid determination, heat the sample quickly to find an approximate
melting range.[6]

o For an accurate measurement, allow the apparatus to cool to at least 15-20°C below the
approximate melting point. Begin heating again at a slow, controlled rate of approximately
1-2°C per minute.[6][9]

o Observation and Recording: Record two temperatures:
o T1: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire sample has completely melted into a clear liquid.
[6] The melting point is reported as the range from T1 to T2.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a liquid
using a small sample size.[11] The boiling point is defined as the temperature at which the
vapor pressure of the liquid equals the surrounding atmospheric pressure.[12][13]

Apparatus:

Thiele tube filled with mineral oil

Small test tube (e.g., Durham tube)

Capillary tube (one end sealed)

Thermometer
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e Rubber band or thread to attach the test tube to the thermometer
e Heat source (e.g., Bunsen burner)
Procedure:

o Sample Preparation: Fill the small test tube to about half-full with 3,5-Dibromopyridine (in
its molten state if necessary).

o Capillary Inversion: Place the capillary tube, with its sealed end pointing upwards, into the
liquid in the test tube.[11][14]

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring
the sample is aligned with the thermometer bulb.[14]

e Heating: Immerse the assembly in the Thiele tube, making sure the heat-circulating arm is
heated gently with a burner. The shape of the Thiele tube allows for the oil to circulate via
convection, ensuring uniform heating.[14]

o Observation: As the temperature rises, air trapped in the capillary tube will expand and
slowly exit. When the boiling point is reached, a continuous and rapid stream of bubbles will
emerge from the open end of the capillary tube.[11]

e Recording: Remove the heat source once a vigorous stream of bubbles is observed. As the
apparatus cools, the bubbling will slow down and stop. The boiling point is the temperature at
which the liquid is drawn up into the capillary tube.[11][14]

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting point
of 3,5-Dibromopyridine using the capillary method.
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Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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